Cas no 847744-19-8 (3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid)

3-(4,6-Dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid is a pyrimidine derivative featuring a thiol group and a propanoic acid substituent, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure allows for further functionalization, particularly in the development of heterocyclic compounds. The presence of the sulfanyl group enhances reactivity in nucleophilic substitution and metal coordination reactions, while the carboxylic acid moiety provides a handle for conjugation or salt formation. This compound is valued for its potential in medicinal chemistry, particularly in the design of enzyme inhibitors or bioactive molecules. Its stability and well-defined reactivity profile make it a reliable building block for research and industrial applications.
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid structure
847744-19-8 structure
Product Name:3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid
CAS No:847744-19-8
MF:C9H12N2O2S
MW:212.268780708313
CID:840261
PubChem ID:4962634
Update Time:2025-10-29

3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-mercapto-4,6-dimethylpyrimidin-5-yl)propanoic acid
    • 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid
    • HMS1783F16
    • NE13516
    • Z94601314
    • Inchi: 1S/C9H12N2O2S/c1-5-7(3-4-8(12)13)6(2)11-9(14)10-5/h3-4H2,1-2H3,(H,12,13)(H,10,11,14)
    • InChI Key: MCULFRXFRCFNQY-UHFFFAOYSA-N
    • SMILES: S=C1N=C(C)C(=C(C)N1)CCC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 345
  • Topological Polar Surface Area: 93.8

3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D482980-50mg
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic Acid
847744-19-8
50mg
$ 50.00 2022-06-05
TRC
D482980-100mg
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic Acid
847744-19-8
100mg
$ 70.00 2022-06-05
TRC
D482980-500mg
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic Acid
847744-19-8
500mg
$ 295.00 2022-06-05
Chemenu
CM468389-1g
3-(2-MERCAPTO-4,6-DIMETHYLPYRIMIDIN-5-YL)PROPANOIC ACID
847744-19-8 95%+
1g
$232 2023-02-01
Enamine
EN300-13763-0.05g
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid
847744-19-8 95.0%
0.05g
$42.0 2025-02-21
Enamine
EN300-13763-0.1g
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid
847744-19-8 95.0%
0.1g
$66.0 2025-02-21
Enamine
EN300-13763-0.25g
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid
847744-19-8 95.0%
0.25g
$92.0 2025-02-21
Enamine
EN300-13763-0.5g
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid
847744-19-8 95.0%
0.5g
$175.0 2025-02-21
Enamine
EN300-13763-1.0g
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid
847744-19-8 95.0%
1.0g
$256.0 2025-02-21
Enamine
EN300-13763-2.5g
3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid
847744-19-8 95.0%
2.5g
$503.0 2025-02-21

3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid Related Literature

Additional information on 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid

Professional Introduction to 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic Acid (CAS No. 847744-19-8)

3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 847744-19-8, has garnered attention due to its structural features and its implications in drug discovery and development. The presence of a pyrimidine core appended with a propionic acid side chain makes it a versatile scaffold for designing novel therapeutic agents.

The pyrimidine ring is a fundamental heterocyclic structure that plays a crucial role in many bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive moiety for medicinal chemists. In particular, the 4,6-dimethyl-2-sulfanylpyrimidin-5-yl moiety introduces specific electronic and steric properties that can influence the compound's binding affinity and selectivity. This feature is particularly important in the development of drugs that require high precision in target interaction.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with greater accuracy. The propionic acid side chain, while seemingly simple, contributes to the overall solubility and pharmacokinetic properties of the molecule. This balance between hydrophilicity and hydrophobicity is critical for ensuring that the compound can reach its target site effectively within the body.

One of the most compelling aspects of 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid is its potential as a lead compound for further derivatization. By modifying various functional groups within its structure, researchers can explore a wide range of biological activities. For instance, studies have shown that derivatives of this compound exhibit promising effects in inhibiting certain kinases and other enzymes involved in cancer pathways. These findings highlight the importance of this scaffold in developing targeted therapies.

The synthesis of 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the pyrimidine core efficiently. The introduction of the propionic acid group typically follows through carboxylation or esterification reactions, depending on the desired final product form.

In terms of biological evaluation, 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid has been tested in various in vitro assays to assess its potential therapeutic applications. Initial studies have revealed interesting interactions with biological targets, suggesting its utility in treating inflammatory diseases and metabolic disorders. Additionally, its structural similarity to known active pharmaceutical ingredients (APIs) makes it a valuable candidate for structure-based drug design approaches.

The growing interest in this compound is also driven by its compatibility with modern drug development strategies such as fragment-based drug design (FBDD) and high-throughput screening (HTS). These methodologies rely on large libraries of compounds to identify hits with promising activity profiles. 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid fits well into these frameworks due to its well-defined structure and predicted bioactivity.

Future research directions for 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid include exploring its role in modulating immune responses and neurodegenerative diseases. The sulfanyl group within its structure suggests potential interactions with sulfur-containing biomolecules, which are known to be involved in various physiological processes. By leveraging this property, researchers aim to develop novel therapeutic strategies that address unmet medical needs.

The compound's potential extends beyond traditional small-molecule drug applications. Its unique structural features make it suitable for developing biologics or nucleotide analogs that can complement existing treatments. Furthermore, advances in biocatalysis have opened up new possibilities for synthesizing complex derivatives of this compound using enzymatic methods, which could improve sustainability and scalability in production.

In conclusion, 3-(4,6-dimethyl-2-sulfanylpyrimidin-5-yl)propanoic acid (CAS No. 847744-19-8) represents a promising area of research within pharmaceutical chemistry. Its distinctive molecular architecture and demonstrated biological activity position it as a valuable scaffold for developing innovative therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.